Cas no 122684-35-9 (tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate
• CAS No: 122684-35-9
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• MDL: MFCD03791259
• CID: 136565
• PubChem ID: 5098610
• Update Time: 2025-06-09

tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-carbamothioylpyrrolidine-1-carboxylate
• 1-Boc-Pyrrolidine-3-Carbothioamide
• 1-Pyrrolidinecarboxylicacid, 3-(aminothioxomethyl)-, 1,1-dimethylethyl ester
• 3-THIOCARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-Aminothioxomethyl-1-Boc-pyrrolidine
• 3-thiocarbamoylpyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-3-thiocarbamoyl-pyrrolidine
• tert-butyl 3-thiocarbaMoylpyrrolidine-1-carboxylate
• XEA68435
• A2586
• 1-Pyrrolidinecarboxylicacid,3-(aminothioxomethyl)-,1,1-dimethylethyl ester
• DTXSID90408298
• AS-40984
• 122684-35-9
• CS-0215099
• 1-Pyrrolidinecarboxylic acid, 3-(aminothioxomethyl)-, 1,1-dimethylethyl ester
• FKLPAGOTHFVRLL-UHFFFAOYSA-N
• MFCD03791259
• AKOS015838330
• N-BOC-Pyrrolidine-3-thiocarboxamide
• AB16200
• 3-Thiocarbamoyl-pyrrolidine-1-carboxylic acidtert-butyl ester
• EN300-222023
• SCHEMBL1476229
• FT-0651065
• Tert-butyl3-carbamothioylpyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 3-(aminocarbonothioyl)-1-pyrrolidinecarboxylate
• 3-Thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester, AldrichCPR
• DB-008045
• tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate

• MDL： MFCD03791259
• Inchi： 1S/C10H18N2O2S/c1-10(2,3)14-9(13)12-5-4-7(6-12)8(11)15/h7H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： FKLPAGOTHFVRLL-UHFFFAOYSA-N
• SMILES： S=C(C1CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 230.10900
• Monoisotopic Mass: 230.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131-133 ºC
• Boiling Point: 339.5±52.0 °C at 760 mmHg
• Flash Point: 159.1±30.7 °C
• Refractive Index: 1.556
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 87.65000
• LogP: 2.16770
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate

tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate (CAS No. 122684-35-9)

The compound tert-butyl 3-thiocarbamoylpyrrolidine-1-carboxylate, identified by the CAS registry number CAS No. 122684-35-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of thiocarbamoyl groups in modulating the pharmacokinetic profiles of bioactive compounds. The presence of the thiocarbamoyl group in tert-butyl 3-thiocarbamoylpyrrolidine-1-carboxylate suggests that this compound may exhibit interesting biological activities, such as enzyme inhibition or receptor modulation. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of drug delivery systems.

The structural backbone of this compound, pyrrolidine, is a five-membered ring containing four carbon atoms and one nitrogen atom. The substitution pattern at position 3 with a thiocarbamoyl group and at position 1 with a tert-butyl ester group introduces steric and electronic effects that can influence its reactivity and solubility properties. These characteristics make it a versatile building block in organic synthesis.

In terms of synthesis, tert-butyl 3-thiocarbamoylpyrrolidine-1-carboxylate can be prepared through various routes, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These methods are particularly relevant for large-scale manufacturing in the pharmaceutical industry.

The application of this compound extends beyond traditional organic synthesis. Its ability to form stable amide bonds makes it a valuable reagent in peptide synthesis. Moreover, the thiocarbamoyl group can act as a leaving group under specific reaction conditions, facilitating further functionalization. This versatility has led to its use in developing novel materials with tailored properties, such as polymers with enhanced thermal stability or biodegradability.

From an environmental perspective, the biodegradability of tert-butyl 3-thiocarbamoylpyrrolidine-1-carboxylate has been a topic of interest. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, minimizing its ecological footprint. This attribute is crucial for its sustainable use in industrial applications.

In conclusion, tert-butyl 3-thiocarbamoylpyrrolidine-1-carboxylate (CAS No. 122684-35-9) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.